![molecular formula C7H5F2NO3 B1311212 1,5-Difluoro-3-methoxy-2-nitrobenzene CAS No. 66684-61-5](/img/structure/B1311212.png)
1,5-Difluoro-3-methoxy-2-nitrobenzene
Overview
Description
1,5-Difluoro-3-methoxy-2-nitrobenzene is a chemical compound with the molecular formula C7H5F2NO3 and a molecular weight of 189.12 . It is a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H5F2NO3/c1-13-6-3-4(8)2-5(9)7(6)10(11)12/h2-3H,1H3 . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It has a molecular weight of 189.12 .Scientific Research Applications
Charge Control in SNAr Reactions
The SNAr (nucleophilic aromatic substitution) reaction mechanism demonstrates how electron-withdrawing groups such as nitro (-NO2) affect reactivity. In a study on meta-substitution with respect to the activating nitro group in dihalogenonitrobenzenes, it was found that harder nucleophiles, like methoxide anion, preferentially substitute a fluorine atom meta to the nitro group. This substitution pattern changes depending on the nucleophile's hardness, highlighting the charge-controlled nature of these reactions, which is relevant for understanding and predicting the behavior of compounds like 1,5-difluoro-3-methoxy-2-nitrobenzene in synthetic chemistry (Cervera et al., 1996).
Organomercury Compound Synthesis
The synthesis of organomercury compounds from nitrobenzene derivatives offers insight into the reactivity and potential applications of these compounds in material science and catalysis. For example, the preparation of 2-methoxy-1-nitro-3,5-bis(trifluoroacetatomercurio)benzene from 1-methoxy-2-nitrobenzene and mercuric trifluoroacetate shows the potential for creating organomercury compounds with specific nitrobenzene derivatives, including this compound (Deacon et al., 1984).
Nitroaromatic Compound Sensing
CdSe quantum dots capped with PAMAM dendrimers have been utilized for the detection of trace amounts of nitroaromatic compounds, an application critical in environmental monitoring, public security, and forensics. This demonstrates the potential use of this compound and similar compounds in the development of sensitive detection systems for hazardous materials (Algarra et al., 2011).
Atmospheric Reactivity and Secondary Organic Aerosol Formation
The reactivity of nitrobenzene derivatives with hydroxyl radicals in the atmosphere, leading to secondary organic aerosol (SOA) formation and the generation of specific gas-phase oxidation products, is of significant interest in atmospheric chemistry. Research into the atmospheric reactivity of compounds like guaiacol can provide insights into the behavior of this compound in environmental contexts, affecting air quality and public health (Lauraguais et al., 2014).
Photochemistry and Photophysics
The complex photochemistry and photophysics of nitroaromatic compounds, as studied in nitrobenzene, offer insights into the electronic transitions, decay paths, and potential for photo-induced reactions of this compound. Understanding these properties is crucial for applications in photovoltaics, photochemical synthesis, and the design of light-responsive materials (Giussani & Worth, 2017).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261, P305, P338, P351, suggesting to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
properties
IUPAC Name |
1,5-difluoro-3-methoxy-2-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2NO3/c1-13-6-3-4(8)2-5(9)7(6)10(11)12/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXEGOHULGVHKCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50438172 | |
Record name | 1,5-Difluoro-3-methoxy-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50438172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66684-61-5 | |
Record name | 1,5-Difluoro-3-methoxy-2-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66684-61-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,5-Difluoro-3-methoxy-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50438172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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